Cyclo(pro-val-asn-pro-phe-ile-leu)
Cyclo(pro-val-asn-pro-phe-ile-leu)
Brand Name:
Vulcanchem
CAS No.:
153723-35-4
VCID:
VC0233423
InChI:
InChI=1S/C40H60N8O8/c1-7-24(6)33-38(54)43-27(19-22(2)3)39(55)48-18-12-16-30(48)36(52)45-32(23(4)5)37(53)44-28(21-31(41)49)40(56)47-17-11-15-29(47)35(51)42-26(34(50)46-33)20-25-13-9-8-10-14-25/h8-10,13-14,22-24,26-30,32-33H,7,11-12,15-21H2,1-6H3,(H2,41,49)(H,42,51)(H,43,54)(H,44,53)(H,45,52)(H,46,50)/t24-,26-,27-,28-,29-,30-,32+,33-/m0/s1
SMILES:
CCC(C)C1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)NC(C(=O)N1)CC4=CC=CC=C4)CC(=O)N)C(C)C)CC(C)C
Molecular Formula:
C10H10N2O2
Molecular Weight:
781 g/mol
Cyclo(pro-val-asn-pro-phe-ile-leu)
CAS No.: 153723-35-4
Main Products
VCID: VC0233423
Molecular Formula: C10H10N2O2
Molecular Weight: 781 g/mol
CAS No. | 153723-35-4 |
---|---|
Product Name | Cyclo(pro-val-asn-pro-phe-ile-leu) |
Molecular Formula | C10H10N2O2 |
Molecular Weight | 781 g/mol |
IUPAC Name | 2-[(3S,6R,9S,15S,18S,21S,24S)-21-benzyl-18-[(2S)-butan-2-yl]-15-(2-methylpropyl)-2,5,8,14,17,20,23-heptaoxo-6-propan-2-yl-1,4,7,13,16,19,22-heptazatricyclo[22.3.0.09,13]heptacosan-3-yl]acetamide |
Standard InChI | InChI=1S/C40H60N8O8/c1-7-24(6)33-38(54)43-27(19-22(2)3)39(55)48-18-12-16-30(48)36(52)45-32(23(4)5)37(53)44-28(21-31(41)49)40(56)47-17-11-15-29(47)35(51)42-26(34(50)46-33)20-25-13-9-8-10-14-25/h8-10,13-14,22-24,26-30,32-33H,7,11-12,15-21H2,1-6H3,(H2,41,49)(H,42,51)(H,43,54)(H,44,53)(H,45,52)(H,46,50)/t24-,26-,27-,28-,29-,30-,32+,33-/m0/s1 |
Standard InChIKey | ANLDPEXRVVIABH-WUUSPZRJSA-N |
Isomeric SMILES | CC[C@H](C)[C@H]1C(=O)N[C@H](C(=O)N2CCC[C@H]2C(=O)N[C@@H](C(=O)N[C@H](C(=O)N3CCC[C@H]3C(=O)N[C@H](C(=O)N1)CC4=CC=CC=C4)CC(=O)N)C(C)C)CC(C)C |
SMILES | CCC(C)C1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)NC(C(=O)N1)CC4=CC=CC=C4)CC(=O)N)C(C)C)CC(C)C |
Canonical SMILES | CCC(C)C1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)NC(C(=O)N1)CC4=CC=CC=C4)CC(=O)N)C(C)C)CC(C)C |
Synonyms | axinastatin 3 cyclo(Pro-Val-Asn-Pro-Phe-Ile-Leu) |
PubChem Compound | 160384 |
Last Modified | Nov 11 2021 |
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